Cas no 4889-83-2 (Bicyclo[3.1.1]hept-2-ene,3)

• Product Name: Bicyclo[3.1.1]hept-2-ene,3
• CAS No: 4889-83-2
• MF: C₁₀H₁₆
• MW: 136.234043121338
• CID: 884429
• PubChem ID: 107349
• Update Time: 2025-04-19

Bicyclo[3.1.1]hept-2-ene,3 Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.1]hept-2-ene,3
• BICYCLO[3.1.1]HEPT-2-ENE,3,6,
• 3,6,6-Trimethyl-2-norpinene
• 3-Methyl-2-apopinene

• Inchi： 1S/C10H16/c1-7-4-8-6-9(5-7)10(8,2)3/h4,8-9H,5-6H2,1-3H3
• InChI Key： ZJUDTXCEVUJEOX-UHFFFAOYSA-N
• SMILES： C1(C)(C)C2C=C(C)CC1C2

Computed Properties

• Exact Mass: 136.125
• Monoisotopic Mass: 136.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.879
• Boiling Point: 157.9°C at 760 mmHg
• Flash Point: 35.5°C
• Refractive Index: 1.479

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Branched unsaturated hydrocarbons